m-Azobenzenesulfonate
Overview
Description
M-azobenzenesulfonate is the conjugate base of m-azobenzenesulfonic acid. It is a conjugate base of a m-azobenzenesulfonic acid.
Scientific Research Applications
Synthesis and Chemical Properties
m-Azobenzenesulfonate, a derivative of azobenzene, is significant in various scientific applications due to its unique chemical properties. Azobenzenes are primarily utilized as dyes and molecular switches due to their efficient cis-trans isomerization under appropriate radiation. Various synthetic methods for azobenzenes have been explored, focusing on recent developments and mechanistic aspects (Merino, 2011).
Supramolecular Systems and Solubilizing Properties
Research indicates that azobenzenesulfonate calix[4]arene, when combined with cationic surfactants like CTAB, forms single-layer vesicles. This combination is effective for binding hydrophobic and hydrophilic substrates, suggesting applications in delivery systems and molecular encapsulation (Kashapov et al., 2017).
Photopharmacology and In Vivo Use
Azobenzene compounds, including m-Azobenzenesulfonate derivatives, have potential applications in photopharmacology, offering controlled drug action and temporal control. The focus is on developing azobenzenes that can be photoswitched in vivo using longer wavelengths of light, like red or near-infrared, to penetrate tissue effectively (Dong et al., 2015).
Environmental Applications
In environmental studies, the reductive transformation of azobenzenes, including derivatives, has been investigated in anaerobic sediment/water systems. This research is vital in understanding the environmental behavior and degradation processes of azobenzenes in natural settings (Weber & Wolfe, 1987).
Photoalignment Materials and Photonic Applications
m-Azobenzenesulfonate derivatives have been shown to be effective photoalignment materials, significantly influenced by relative humidity. These materials' photoinduced properties are useful in display technology and photonic applications, indicating their role in advanced material development (Shi et al., 2017).
Molecular Switches and Material Science
m-Azobenzenesulfonate and its derivatives function as molecular switches, finding use in medical and industrial processes. Their synthesis and applications in the formation of complex molecular structures have been extensively studied, highlighting their role in the development of new functional materials (Timm et al., 2016).
properties
Product Name |
m-Azobenzenesulfonate |
|---|---|
Molecular Formula |
C12H9N2O3S- |
Molecular Weight |
261.28 g/mol |
IUPAC Name |
3-phenyldiazenylbenzenesulfonate |
InChI |
InChI=1S/C12H10N2O3S/c15-18(16,17)12-8-4-7-11(9-12)14-13-10-5-2-1-3-6-10/h1-9H,(H,15,16,17)/p-1 |
InChI Key |
NUUWITGRVBOIOF-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC=C(C=C1)N=NC2=CC(=CC=C2)S(=O)(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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